Cas no 913187-30-1 ((2E)-3-(butylcarbamoyl)prop-2-enoic acid)

• Product Name: (2E)-3-(butylcarbamoyl)prop-2-enoic acid
• CAS No: 913187-30-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6001450
• PubChem ID: 5875651
• Update Time: 2025-05-20

(2E)-3-(butylcarbamoyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(butylcarbamoyl)prop-2-enoic acid
• 2-Butenoic acid, 4-(butylamino)-4-oxo-, (2E)-
• AI3-32634
• NSC 55610
• 913187-30-1
• AKOS002251412
• 2-Butenoic acid, 4-(butylamino)-4-oxo-, (Z)-
• SCHEMBL1395633
• NSC 39722
• 4733-76-0
• SCHEMBL5454501
• (E)-4-(butylamino)-4-oxobut-2-enoic acid
• F1065-0167

• Inchi： 1S/C8H13NO3/c1-2-3-6-9-7(10)4-5-8(11)12/h4-5H,2-3,6H2,1H3,(H,9,10)(H,11,12)/b5-4+
• InChI Key： BEWIWYDBTBVVIA-SNAWJCMRSA-N
• SMILES： C(O)(=O)/C=C/C(NCCCC)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 381.6±34.0 °C(Predicted)
• pka: 3.58±0.10(Predicted)

Additional information on (2E)-3-(butylcarbamoyl)prop-2-enoic acid

Comprehensive Guide to (2E)-3-(butylcarbamoyl)prop-2-enoic acid (CAS No. 913187-30-1): Properties, Applications, and Market Insights

(2E)-3-(butylcarbamoyl)prop-2-enoic acid (CAS No. 913187-30-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This unsaturated carboxylic acid derivative is characterized by its unique molecular structure, which includes a butylcarbamoyl group and a prop-2-enoic acid moiety. Its E-configuration (trans) at the double bond plays a crucial role in its chemical reactivity and biological activity. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug development, agrochemicals, and material science.

The global demand for (2E)-3-(butylcarbamoyl)prop-2-enoic acid has been steadily rising, driven by its versatility as a building block in organic synthesis. Its CAS number 913187-30-1 serves as a unique identifier in chemical databases, ensuring precise tracking in research and commercial applications. The compound's carboxylic acid functionality allows for further derivatization, making it a valuable intermediate in the production of more complex molecules. Recent studies have explored its potential as a precursor for bioactive compounds, particularly in the development of novel pharmaceutical agents targeting inflammatory pathways.

From a chemical perspective, (2E)-3-(butylcarbamoyl)prop-2-enoic acid exhibits interesting properties that make it suitable for various industrial applications. The presence of both amide and carboxylic acid groups in its structure provides multiple sites for chemical modification, enabling the creation of diverse derivatives. This characteristic has made it particularly valuable in medicinal chemistry, where researchers are constantly seeking new molecular scaffolds for drug discovery. The compound's stability under normal conditions and its solubility profile in common organic solvents further enhance its utility in laboratory and industrial settings.

The synthesis of 913187-30-1 typically involves the condensation of appropriate starting materials under controlled conditions. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields and purity. This aligns with current industry trends toward sustainable chemical production, a topic that has gained significant attention in recent years. The compound's production and handling require standard laboratory safety protocols, though it doesn't fall under any special regulatory categories that would restrict its use or distribution.

In the pharmaceutical sector, (2E)-3-(butylcarbamoyl)prop-2-enoic acid has shown promise as a potential intermediate for small molecule therapeutics. Its structural features make it an attractive candidate for developing compounds with specific biological activities. Recent patent literature reveals growing interest in derivatives of this molecule for various therapeutic applications, particularly in areas where modulation of protein-protein interactions is desired. The compound's butylcarbamoyl moiety may contribute to enhanced membrane permeability, an important factor in drug design.

The agrochemical industry has also explored applications for CAS 913187-30-1, particularly in the development of novel plant protection agents. Its structural elements suggest potential as a building block for sustainable pesticides or growth regulators, addressing the increasing demand for environmentally friendly agricultural solutions. Researchers are investigating whether derivatives of this compound could offer improved selectivity and reduced ecological impact compared to conventional agrochemicals.

From a commercial perspective, the market for (2E)-3-(butylcarbamoyl)prop-2-enoic acid is evolving as new applications emerge. Chemical suppliers and custom synthesis providers have reported growing inquiries about this specific compound, reflecting its expanding role in research and development. The current pricing and availability reflect its status as a specialty chemical with niche applications, though broader adoption in certain industries could potentially change this dynamic in the future.

Quality control and analytical characterization are crucial aspects of working with 913187-30-1. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify the identity and purity of this compound. These quality assurance measures are particularly important when the material is intended for pharmaceutical or biomedical applications, where stringent purity requirements must be met.

Storage and handling recommendations for (2E)-3-(butylcarbamoyl)prop-2-enoic acid follow general guidelines for organic compounds of similar nature. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability over time. While not classified as highly hazardous, proper laboratory practices should always be observed when working with this or any chemical substance.

Future research directions for CAS 913187-30-1 may explore its potential in emerging fields such as bioconjugation chemistry or materials science. The compound's dual functionality could make it valuable for creating novel polymers or surface modifiers with specific properties. Additionally, its potential role in click chemistry applications or as a linker molecule in biopharmaceuticals warrants further investigation.

For researchers considering working with (2E)-3-(butylcarbamoyl)prop-2-enoic acid, it's important to consult the latest scientific literature and patent filings to stay informed about recent developments. The compound's versatility suggests that new applications may continue to emerge as chemical research advances. Collaboration with experienced synthetic chemists and access to proper analytical facilities will be key to successfully utilizing this interesting molecular building block.

In conclusion, 913187-30-1 represents a valuable chemical entity with diverse potential applications across multiple industries. Its unique structural features and chemical properties make it a compound of continuing interest to researchers and industrial chemists alike. As synthetic methodologies advance and new applications are discovered, the importance of (2E)-3-(butylcarbamoyl)prop-2-enoic acid in chemical innovation is likely to grow, contributing to developments in pharmaceuticals, agrochemicals, and beyond.